Cas no 5787-00-8 (brucine sulfate 7-hydrate)

• Product Name: brucine sulfate 7-hydrate
• CAS No: 5787-00-8
• MF: C₄₆H₆₈N₄O₁₉S
• MW: 1013.11253356934
• CID: 947658
• PubChem ID: 44134593
• Update Time: 2025-04-19

brucine sulfate 7-hydrate Chemical and Physical Properties

Names and Identifiers

• brucine sulfate 7-hydrate
• BRUCINE SULFATE HEPTAHYDRATE
• 10,11-Dimethoxystrychine
• Brucin,Sulfat-Heptahydrat
• BRUCINE SULFATE HYDRATE ACS REAGENT
• BRUCINE SULFATE SALT HYDRATE
• Brucine sulphate heptahydrate
• Brucine,acs
• Brucinesulfate
• Sulfuric acid--2,3-dimethoxystrychnidin-10-one--water (1/2/7)
• BIS(4,5-DIMETHOXY-12-OXA-8,17-DIAZAHEPTACYCLO[15.5.2.0(1),(1)?.0(2),?.0?,(2)(2).0(1)(1),(2)(1).0(1)?,(2)?]TETRACOSA-2,4,6,14-TETRAEN-9-ONE) SULFURIC ACID HEPTAHYDRATE
• SW101231-2
• 5787-00-8
• DTXSID60973463

• Inchi： 1S/2C23H26N2O4.H2O4S.7H2O/c2*1-27-16-8-14-15(9-17(16)28-2)25-20(26)10-18-21-13-7-19-23(14,22(21)25)4-5-24(19)11-12(13)3-6-29-18;1-5(2,3)4;;;;;;;/h2*3,8-9,13,18-19,21-22H,4-7,10-11H2,1-2H3;(H2,1,2,3,4);7*1H2
• InChI Key： PPJIVFYMRNHHTJ-UHFFFAOYSA-N
• SMILES： S(=O)(=O)(O)O.O1CC=C2CN3CCC45C6C=C(C(=CC=6N6C(CC1C(C2CC34)C65)=O)OC)OC.O1CC=C2CN3CCC45C6C=C(C(=CC=6N6C(CC1C(C2CC34)C65)=O)OC)OC.O.O.O.O.O.O.O

Computed Properties

• Exact Mass: 618.23100
• Monoisotopic Mass: 1012.41984713g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 9
• Hydrogen Bond Acceptor Count: 17
• Heavy Atom Count: 41
• Rotatable Bond Count: 2
• Complexity: 686
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 87

Experimental Properties

• Color/Form: Not determined
• Melting Point: 180°C
• Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents.
• PSA: 198.83000
• LogP: 2.09050
• Solubility: Not determined

brucine sulfate 7-hydrate Security Information

• Hazardous Material transportation number：UN 2811
• Hazard Category Code： 26/28-52/53
• Safety Instruction： S13; S45
• Risk Phrases：R26/28; R52/53